6-ethyl-7-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one

• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 6-ethyl-7-methyl-4H-pyrazolo[1,5-a]pyrimidin-5-one
• InChI: InChI=1S/C9H11N3O/c1-3-7-6(2)12-8(4-5-10-12)11-9(7)13/h4-5H,3H2,1-2H3,(H,11,13)
• InChI Key: HDSFWRUTPUFXRH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N2C(=CC=N2)NC1=O)C

Description

6-Ethyl-7-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one is a bicyclic heterocyclic compound featuring a pyrazole fused with a pyrimidine ring. Its structure includes an ethyl group at position 6 and a methyl group at position 7, conferring distinct electronic and steric properties. This compound is synthesized via condensation reactions of aminopyrazoles with electrophilic reagents, such as ethyl acetoacetate or trifluorobutynoate derivatives, under specific catalytic conditions . Its molecular formula is C₉H₁₁N₃O, with a molecular weight of 177.21 g/mol (extrapolated from related compounds in ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-ethyl-7-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one typically involves the condensation of appropriate pyrazole and pyrimidine precursors. One common method includes the reaction of 3-amino-4-methylpyrazole with ethyl acetoacetate under acidic conditions, followed by cyclization to form the desired product . The reaction conditions often involve heating the mixture to reflux in a suitable solvent such as ethanol or acetic acid.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the yield and purity of the product. Additionally, green chemistry approaches, such as the use of environmentally friendly solvents and catalysts, are being explored to make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions

6-ethyl-7-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups such as halogens or alkyl groups are introduced.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding pyrazolo[1,5-a]pyrimidine-5-one derivatives.

Reduction: Formation of reduced pyrazolo[1,5-a]pyrimidine derivatives.

Substitution: Formation of substituted pyrazolo[1,5-a]pyrimidine derivatives.

Scientific Research Applications

6-ethyl-7-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential as a fluorescent probe in bioimaging applications.

Medicine: Investigated for its anticancer, antimicrobial, and anti-inflammatory properties.

Industry: Utilized in the development of new materials with unique photophysical properties.

Mechanism of Action

The mechanism of action of 6-ethyl-7-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one involves its interaction with specific molecular targets and pathways. For instance, in medicinal applications, it may inhibit certain enzymes or receptors, leading to therapeutic effects. The compound’s ability to act as a fluorescent probe is attributed to its unique electronic structure, which allows it to absorb and emit light at specific wavelengths .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Isomerism and Regioselectivity

• 2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-one (23) vs. 2,7-Dimethylpyrazolo[1,5-a]pyrimidin-5-one (24): These isomers, synthesized from 3-amino-5-methylpyrazole and ethyl acetoacetate, differ in methyl group placement (positions 2,5 vs. 2,7). NOE experiments confirm regioselectivity, with 23 favored due to steric and electronic factors during cyclization . Key difference: Positional isomerism impacts solubility and reactivity.
• 7-Ethyl-2,6-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one (): Molecular formula C₁₀H₁₃N₃O (MW: 191.23 g/mol). The ethyl group at position 7 (vs.

Substituent Effects on Reactivity and Functionality

• Trifluoromethyl Derivatives: 3-Bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one: The electron-withdrawing CF₃ group at position 7 enhances electrophilicity at position 3, enabling Suzuki-Miyaura cross-coupling with aryl boronic acids. This contrasts with the target compound’s alkyl substituents, which are less reactive in such reactions .
• Amino-Substituted Analogues: 5-Amino-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one: With an amino group at position 5 (MW: 150.14 g/mol), this compound exhibits higher polarity than the target compound, affecting solubility and metabolic stability .

Physicochemical and Pharmacological Properties

• Lipophilicity : Alkyl substituents (ethyl, methyl) in the target compound increase logP compared to CF₃-containing derivatives, which may enhance membrane permeability but reduce aqueous solubility.
• Bioactivity : Trifluoromethylated pyrazolo[1,5-a]pyrimidines are explored as kinase inhibitors (e.g., Pim1), while alkyl-substituted variants like the target compound are less studied but may serve as intermediates for further functionalization .